2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C14H16N4O3S2/c1-3-21-11-6-4-10(5-7-11)16-12(20)8-22-14-18-17-13(23-14)15-9(2)19/h4-7H,3,8H2,1-2H3,(H,16,20)(H,15,17,19)
• InChI Key: HWLXFEJQGJVRCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NN=C(S2)NC(=O)C
• Molecular Formula: C14H16N4O3S2
• Molecular Weight: 352.4 g/mol

Description

2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(4-ethoxyphenyl)acetamide is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound has been found to exhibit various biochemical and physiological effects, making it an interesting subject for further investigation.

Mechanism of Action

The mechanism of action of 2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(4-ethoxyphenyl)acetamide involves the inhibition of various signaling pathways that are involved in cell proliferation and inflammation. It has been found to inhibit the Akt/mTOR pathway, which is involved in cell survival and proliferation. Additionally, it has been shown to inhibit the NF-κB pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, it has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(4-ethoxyphenyl)acetamide in lab experiments include its ability to exhibit anti-cancer and anti-inflammatory activity. However, limitations include the need for further investigation to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research on 2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(4-ethoxyphenyl)acetamide. These include:
1. Investigation of its potential applications in the treatment of other diseases such as neurodegenerative disorders.
2. Development of analogs with improved efficacy and safety profiles.
3. Investigation of its mechanism of action in greater detail.
4. Studies to determine its pharmacokinetic properties in vivo.
5. Investigation of its potential applications in combination therapy with other anti-cancer or anti-inflammatory agents.
Conclusion
In conclusion, this compound is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. It has been found to exhibit anti-cancer and anti-inflammatory activity, making it an interesting subject for further investigation. Further research is needed to determine its safety and efficacy in vivo, as well as its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(4-ethoxyphenyl)acetamide involves the reaction of 4-ethoxyaniline with thiosemicarbazide, followed by acetylation and cyclization. The resulting compound has been characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-{[5-(acetylamino)-1,3,4-thiadiazol-2-yl]thio}-N-(4-ethoxyphenyl)acetamide has been studied for its potential applications in the treatment of various diseases such as cancer and inflammation. It has been found to exhibit anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, it has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.